tert-Butyl 4-(2-isocyanoacetyl)piperazine-1-carboxylate

• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.30 g/mol
• IUPAC Name: tert-butyl 4-(2-isocyanoacetyl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H19N3O3/c1-12(2,3)18-11(17)15-7-5-14(6-8-15)10(16)9-13-4/h5-9H2,1-3H3
• InChI Key: ZEOYRTRHMWHDME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C[N+]#[C-]

Description

Tert-Butyl 4-(2-isocyanoacetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C12H19N3O3 and its molecular weight is 253.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared in accordance with Method B with methyl isocyanoacetate (2.51 g, 25.29 mmol) and piperazine-1-carboxylic acid tert-butyl ester (6.28 g, 33.85 mmol. The reaction mixture was stirred 1 h at RT and then concentrated. The residue was dissolved in dichloromethane (50 mL) and the organic layer was washed with 10% aqueous citric acid (2×25 mL), dried over MgSO4, filtered and evaporated. tert-Butyl 4-(2-isocyanoacetyl)piperazine-1-carboxylate SLA 07116C was obtained as a colorless oil (0.41 g, 6.5% yield).